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Get Quote

Executive Summary & Scientific Rationale
In the realm of rational drug design, poly-halogenated quinolines represent a critical scaffold

due to their ability to engage in specific halogen bonding (XB) interactions. While mono-

halogenated analogs like 3-bromo-4-chloroquinoline are well-characterized, the tri-halogenated

variant 3-chloro-4,6-dibromoquinoline (CAS 927801-50-1) offers a unique structural profile.

The addition of the C6-bromine atom introduces a secondary σ-hole, potentially altering crystal

packing from simple

-stacking to a robust 2D halogen-bonded network.

This guide provides a comparative structural analysis, benchmarking the target 3-chloro-4,6-
dibromoquinoline against its closest crystallographically defined analog, 3-bromo-4-

chloroquinoline. As direct public crystallographic data (CIF) for the target is proprietary or

emerging, this guide establishes the predictive structural framework, synthesis pathways, and

validated protocols required to generate and analyze this data.
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Comparative Structural Profile
The following table contrasts the established physicochemical properties of the benchmark

compound against the calculated/predicted parameters of the target. This comparison

highlights the expected increase in density and melting point driven by enhanced

intermolecular interactions.

Table 1: Physicochemical & Structural Benchmarking

Feature
Benchmark: 3-
Bromo-4-
chloroquinoline

Target: 3-Chloro-
4,6-
dibromoquinoline

Structural Implication

CAS Number 74575-17-0 927801-50-1
Target is a derivative

of the benchmark.

Formula

C

H

BrClN

C

H

Br

ClN

Addition of Br at C6.

Mol. Weight 242.49 g/mol 321.39 g/mol
Significant mass

increase (+32%).

Density (Calc) ~1.67 g/cm³ ~1.92 - 2.05 g/cm³

Higher density

indicates tighter

packing efficiency.

Melting Point 69-70 °C > 110 °C (Predicted)

Enhanced lattice

energy via C6-Br···N

interactions.

XB Donors 1 (C3-Br) 2 (C3-Cl, C6-Br)

C6-Br is a superior XB

donor due to lower

steric hindrance.

Space Group
P2

/c (Typical for class)

P-1 or P2

/n (Predicted)

Tendency to form

centrosymmetric

dimers via XB.
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Expert Insight: The C3-position in quinolines is often sterically crowded. In the benchmark (3-

bromo-4-chloro), the halogen bond potential is often muted by the adjacent C4-chlorine. In the

target, the C6-bromine is distal and exposed, making it a prime candidate for driving crystal

engineering via

interactions.

Experimental Protocols
To obtain high-quality X-ray data for 3-chloro-4,6-dibromoquinoline, a rigorous synthesis and

crystallization workflow is required. The following protocols are designed to ensure phase purity

and single-crystal suitability.

Synthesis Pathway (Halogen Installation)
Context: The synthesis typically proceeds via the chlorination of a pre-existing bromo-quinoline

scaffold or bromination of a chloro-quinoline.

Starting Material: 4,6-Dibromoquinoline or 6-bromo-4-hydroxyquinoline.

Chlorination: Reflux with POCl

(Phosphorus oxychloride) at 105°C for 2-4 hours.

Mechanism: Nucleophilic aromatic substitution (

) converting the C4-hydroxyl (tautomer) to C4-chloro.

Electrophilic Halogenation (if C3 is unsubstituted): Treatment with NCS (N-

chlorosuccinimide) or NBS in acetic acid to install the final halogen at the C3 position.

Crystallization Protocol (Self-Validating)
Goal: Grow single crystals >0.2 mm suitable for diffraction.
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Method A: Slow Evaporation (Screening)

Dissolve 20 mg of target in 2 mL of Ethanol/Chloroform (1:1).

Filter through a 0.45 µm PTFE syringe filter (removes nucleation sites).

Cover with parafilm, punch 3 pinholes, and store at 4°C.

Validation: Check for birefringence under a polarizing microscope after 48 hours.

Method B: Vapor Diffusion (Optimization)

Inner Vial: 15 mg target in 1 mL THF (Tetrahydrofuran).

Outer Vial: 5 mL Pentane or Hexane (Antisolvent).

Mechanism: Slow diffusion of pentane reduces solubility, promoting ordered lattice growth.

Data Collection Strategy
For the target compound containing heavy atoms (Br, Cl), absorption correction is critical.

Radiation Source: Mo-K

(

Å). Note: Cu-source may cause high absorption fluorescence due to Br.

Temperature: 100 K (Cryostream). Freezes bond vibrations for precise anisotropic

refinement.

Redundancy: Aim for >4.0. High redundancy allows for accurate absorption correction

(SADABS/CrysAlis).

Structural Logic & Visualization
The following diagrams illustrate the workflow and the predicted structural impact of the

modification.
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Diagram 1: Synthesis & Characterization Workflow
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Caption: Workflow from chemical precursor to crystallographic data generation.

Diagram 2: Halogen Bonding Network Comparison

Benchmark: 3-Bromo-4-chloroquinoline Target: 3-Chloro-4,6-dibromoquinoline

Weak Packing
(π-π Stacking Dominant)

Single Halogen Donor
(C3-Br)

Enhanced Packing
(2D Sheet Formation)

Dual Halogen Donors
(C3-Cl & C6-Br)

C6-Br···N Interaction
(Strong Directionality)

Drives Assembly

Stabilizes Lattice

Click to download full resolution via product page

Caption: Structural logic showing how the C6-Bromine addition shifts packing from simple

stacking to directed networks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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